8-((3,4-Dimethoxyphenyl)sulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(3,4-dimethoxyphenyl)sulfonyl-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C17H23N3O6S/c1-4-20-15(21)17(18-16(20)22)7-9-19(10-8-17)27(23,24)12-5-6-13(25-2)14(11-12)26-3/h5-6,11H,4,7-10H2,1-3H3,(H,18,22)
• InChI Key: JIZKJENJVNWYID-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2(CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC)NC1=O
• Molecular Formula: C17H23N3O6S
• Molecular Weight: 397.4 g/mol
• CAS No.: 923163-93-3

Description

8-((3,4-Dimethoxyphenyl)sulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a synthetic small molecule belonging to the class of triazaspiro[4.5]decane-2,4-dione derivatives. Its core structure features a spirocyclic hydantoin system fused with a piperidine ring, substituted at the 8-position with a 3,4-dimethoxyphenylsulfonyl group and at the 3-position with an ethyl group. The sulfonyl group and methoxy substituents on the aryl ring contribute to its unique electronic and steric properties, which influence binding affinity and selectivity toward biological targets.

Scientific Research Applications

Pharmacological Applications

1. Inhibition of Prolyl Hydroxylases
One of the significant applications of 1,3,8-triazaspiro[4.5]decane-2,4-diones is their role as inhibitors of prolyl hydroxylase enzymes (PHDs). These enzymes are crucial in regulating hypoxia-inducible factors (HIFs), which play a vital role in cellular responses to low oxygen levels. The inhibition of PHDs by this compound leads to increased levels of erythropoietin (EPO), making it a candidate for treating anemia and other hypoxic conditions .

2. Antidiabetic Properties
Research indicates that derivatives of triazaspiro compounds exhibit antidiabetic effects, potentially through the modulation of insulin signaling pathways. This application is particularly relevant in the context of developing novel therapeutic agents for managing diabetes mellitus .

3. Anticancer Activity
Emerging studies suggest that certain spiro compounds may possess anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. The specific mechanisms involve the modulation of various signaling pathways that are often dysregulated in cancer .

Synthetic Methodologies

The synthesis of 8-((3,4-Dimethoxyphenyl)sulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione involves several key steps:

• Starting Materials : The synthesis begins with the appropriate sulfonyl chloride and an amine precursor.
• Reaction Conditions : Reactions are typically conducted under inert atmospheres to prevent moisture interference.
• Purification : After the reaction completion, purification methods such as recrystallization or chromatography are employed to isolate the desired product.

Case Study 1: Efficacy as a PHD Inhibitor

A study demonstrated that 8-((3,4-Dimethoxyphenyl)sulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione significantly increased EPO levels in preclinical models. This finding supports its potential utility in treating anemia associated with chronic kidney disease and other conditions characterized by low EPO production .

Case Study 2: Antidiabetic Activity

Another investigation highlighted the compound's ability to improve glucose tolerance in diabetic animal models. The study noted a reduction in blood glucose levels post-administration, suggesting its role as a therapeutic agent in diabetes management .

Comparison with Similar Compounds

Comparison with Similar Compounds

The pharmacological and structural profiles of 8-((3,4-Dimethoxyphenyl)sulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione can be contextualized through comparisons with related triazaspiro[4.5]decane-2,4-dione derivatives. Key analogs and their properties are summarized below:

Table 1: Structural and Functional Comparison of Triazaspiro[4.5]decane-2,4-dione Derivatives

Compound Name / ID	Substituents	Biological Activity	Key Data	Reference
CWHM-123	8-(5-Chloro-2-hydroxybenzyl), 3-ethyl, 1-isopentyl	Antimalarial	IC₅₀ = 0.310 µM (Plasmodium falciparum 3D7); active against Dd2 strain
CWHM-505	8-(4,5-Dichloro-2-hydroxybenzyl), 3-ethyl, 1-isopentyl	Antimalarial	IC₅₀ = 0.099 µM (Plasmodium falciparum 3D7)
TRI-BE (8-Benzyl derivative)	8-Benzyl	Anticancer (PC3 prostate cancer cells)	Inhibits migration/invasion via FAK/MMP pathways
Compound 24 (spirohydantoin derivative)	8-Amino-3-[2-(4-fluorophenoxy)ethyl]	Anticonvulsant	MES test: ED₅₀ = 23 mg/kg; comparable to phenytoin
8-Acetyl-3-dodecyl derivative	8-Acetyl, 3-dodecyl, 7,7,9,9-tetramethyl	UV stabilizer (industrial application)	Molecular weight: 435.64; used in polymers
MDL 100,907 (reference compound)	[Non-spiro] R-(+)-α-(2,3-dimethoxyphenyl)-1-[2-(4-fluorophenyl)ethyl]-piperidine	5-HT2A antagonist	Subnanomolar potency in 5-HT2A receptor binding; antipsychotic potential

Key Observations:

Substituent-Driven Activity: Antimalarial Activity: CWHM-123 and CWHM-505 exhibit nanomolar potency against Plasmodium falciparum, attributed to their halogenated benzyl substituents. Anticancer Activity: TRI-BE (8-benzyl derivative) inhibits cancer cell migration by modulating FAK and MMPs. The sulfonyl group in the target compound may enhance solubility or alter protein-binding kinetics compared to the benzyl group . Anticonvulsant Activity: Fluorophenoxyethyl-substituted derivatives (e.g., Compound 24) show efficacy in MES tests. The ethyl group at position 3 in the target compound is conserved across analogs, suggesting a role in stabilizing the hydantoin core .

Structural Modifications and Selectivity :

• Sulfonyl vs. Benzyl Groups : Sulfonyl substituents (e.g., in the target compound) are less common in the reviewed analogs but are associated with improved metabolic stability and receptor selectivity in related drug classes (e.g., 5-HT2A antagonists like MDL 100,907) .
• Methoxy vs. Halogen Substituents : The 3,4-dimethoxyphenyl group may reduce cytotoxicity compared to halogenated analogs (e.g., CWHM-505), as methoxy groups are less electrophilic and more resistant to oxidative metabolism .

Further studies are needed to validate these hypotheses.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes and conditions for preparing 8-((3,4-Dimethoxyphenyl)sulfonyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione?

• Methodology : Synthesis typically involves multi-step reactions:

• Sulfonylation : Reacting a triazaspiro precursor with 3,4-dimethoxyphenylsulfonyl chloride under anhydrous conditions (e.g., dichloromethane, triethylamine catalyst) .
• Cyclization : Controlled temperature (e.g., 60–80°C) in polar aprotic solvents (e.g., DMF) to form the spirocyclic core .
• Purification : Column chromatography (silica gel, gradient elution with ethyl acetate/hexane) or recrystallization to achieve >95% purity .
  • Key Challenges : Side reactions due to steric hindrance from the ethyl and sulfonyl groups require precise stoichiometry .

Q. How can the spirocyclic structure and substituent positions be confirmed experimentally?

• Analytical Techniques :

• NMR Spectroscopy : $^1 \text{H}$- and $^{13}\text{C}$-NMR to identify proton environments (e.g., spirocyclic CH groups at δ 4.1–4.5 ppm) and sulfonyl/amide carbonyl signals .
• X-ray Crystallography : Resolves spatial arrangement; spirocyclic angles (~90°) and hydrogen-bonding networks validate rigidity .
• Mass Spectrometry : High-resolution MS confirms molecular weight (e.g., [M+H]+ at m/z ~493) .

Intermediate Research Questions

Q. What in vitro assays are suitable for evaluating the biological activity of this compound?

• Methodology :

• Enzyme Inhibition Assays : Dose-response curves (IC$_{50}$) against targets like kinases or proteases, using fluorogenic substrates .
• Receptor Binding Studies : Radioligand displacement assays (e.g., $^3\text{H}$-labeled competitors) to measure affinity (K$_i$) .
• Cellular Models : Cytotoxicity screening (MTT assay) in cancer or neuronal cell lines to assess therapeutic potential .
  • Controls : Include structurally similar analogs (e.g., 8-((2-Fluorophenyl)sulfonyl) derivatives) to establish structure-activity relationships (SAR) .

Q. How do substituents (e.g., 3,4-dimethoxyphenyl, ethyl) influence solubility and bioavailability?

• Solubility Analysis :

• LogP Measurement : Octanol-water partition experiments (predicted LogP ~2.5) indicate moderate lipophilicity .
• pH-Dependent Solubility : Test in buffers (pH 1.2–7.4); sulfonyl groups enhance aqueous solubility at physiological pH .
  • Bioavailability : Parallel artificial membrane permeability assay (PAMPA) predicts intestinal absorption (~70% permeability) .

Advanced Research Questions

Q. How can conflicting bioactivity data between in vitro and in vivo studies be resolved?

• Root Causes :

• Metabolic Instability : Phase I/II metabolism (e.g., cytochrome P450 demethylation of methoxy groups) reduces efficacy in vivo .
• Protein Binding : Plasma protein binding (>90%) limits free drug concentration; validate via equilibrium dialysis .
  • Solutions :
• Prodrug Design : Mask polar groups (e.g., esterify methoxy groups) to improve pharmacokinetics .
• Microsomal Stability Assays : Incubate with liver microsomes to identify metabolic hotspots .

Q. What computational strategies predict target binding modes and off-target risks?

• Molecular Docking : Use AutoDock Vina or Schrödinger Glide to model interactions with kinase ATP pockets (e.g., hydrogen bonding with sulfonyl oxygen) .
• Off-Target Profiling : Similarity ensemble approach (SEA) screens for unintended targets (e.g., GPCRs, ion channels) .
• MD Simulations : 100-ns trajectories (AMBER force field) assess binding stability and conformational shifts .